((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine
Description
((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine (CAS: 1341908-40-4 ) is a hydrazine derivative featuring a tetralin (1,2,3,4-tetrahydronaphthalene) backbone. The compound consists of a partially hydrogenated naphthalene ring (tetralin) with a methyl group at the 1-position, to which a hydrazine (-NH-NH₂) moiety is directly attached. This structural configuration confers unique physicochemical properties, including enhanced lipophilicity compared to fully aromatic naphthalene derivatives, which may improve membrane permeability and pharmacokinetic profiles . The tetralin scaffold is notable for its presence in bioactive molecules, such as serotonin receptor modulators and antioxidants .
A similar approach could apply to ((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine, substituting naphthaldehyde with 1-tetralin-carbaldehyde and hydrazine.
Properties
Molecular Formula |
C11H16N2 |
|---|---|
Molecular Weight |
176.26 g/mol |
IUPAC Name |
1,2,3,4-tetrahydronaphthalen-1-ylmethylhydrazine |
InChI |
InChI=1S/C11H16N2/c12-13-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-2,4,7,10,13H,3,5-6,8,12H2 |
InChI Key |
KAWDKTPTZDOJPX-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(C2=CC=CC=C2C1)CNN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of ((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine typically involves the reaction of 1,2,3,4-tetrahydronaphthalene with hydrazine under controlled conditions. One common method involves the use of acetic acid and hydrochloric acid as catalysts, with the reaction being carried out under reflux conditions .
Industrial Production Methods
Industrial production of ((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards .
Chemical Reactions Analysis
Types of Reactions
((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding naphthalene derivatives.
Reduction: Reduction reactions can yield more saturated hydrazine derivatives.
Substitution: It can participate in nucleophilic substitution reactions, where the hydrazine moiety is replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Reagents like alkyl halides or acyl chlorides are typically employed in substitution reactions.
Major Products Formed
The major products formed from these reactions include various substituted naphthalene derivatives, which can be further utilized in the synthesis of more complex organic molecules .
Scientific Research Applications
((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of complex organic compounds.
Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent.
Industry: It is used in the production of advanced materials and as a precursor in various chemical processes.
Mechanism of Action
The mechanism of action of ((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine involves its interaction with specific molecular targets. It can act as a nucleophile, participating in various biochemical pathways. The exact molecular targets and pathways depend on the specific application and the nature of the reaction it undergoes .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis highlight structural analogs, their synthesis, reactivity, and biological activities:
Key Structural and Functional Differences:
Core Saturation :
- The tetralin core in the target compound is partially hydrogenated, reducing aromaticity and increasing lipophilicity compared to fully aromatic naphthalene derivatives (e.g., 1-(naphthalen-1-ylmethylene)-2-phenylhydrazine ). This may enhance blood-brain barrier penetration, making it relevant for neuroactive compounds .
Linker and Substituent Effects: The direct methyl-hydrazine linkage in the target compound contrasts with the ethyl linker in 1-(2-(naphthalen-3-yl)ethyl)hydrazine .
Functional Group Complexity :
- Derivatives like N-phenyl-2-[(5,6,7,8-tetrahydronaphthalen-2-yl)oxy]acetohydrazide incorporate additional functional groups (e.g., thiazoline rings), broadening pharmacological scope but increasing synthetic complexity.
Reactivity and Toxicity :
- Hydrazine derivatives are generally reactive due to the -NH-NH₂ group, which can form Schiff bases or undergo oxidation. Safety data for analogs (e.g., (2-ethoxynaphthalen-1-yl)methylhydrazine ) emphasize toxicity risks, necessitating stringent handling protocols.
Biological Activity
((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine, with the CAS number 1341908-40-4, is a hydrazine derivative featuring a tetrahydronaphthalene moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities. The focus of this article is to explore its biological activity, including its pharmacological properties and mechanisms of action.
- Molecular Formula : CHN
- Molecular Weight : 176.26 g/mol
- Structural Characteristics : The compound consists of a hydrazine functional group attached to a tetrahydronaphthalene ring, which is known for its stability and ability to interact with various biological targets.
Biological Activity Overview
The biological activity of ((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine has been investigated in various studies. Below are key findings regarding its pharmacological effects:
Anticancer Activity
Recent studies have indicated that compounds with similar structures exhibit anticancer properties. The tetrahydronaphthalene scaffold is associated with the inhibition of cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest .
Case Study : A study on naphthalene derivatives highlighted their potential as anticancer agents by demonstrating significant cytotoxicity against several cancer cell lines. Although specific data on ((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine is limited, its structural analogs have shown promising results in inhibiting tumor growth.
Antimicrobial Properties
Compounds derived from naphthalene have been reported to possess antimicrobial activity. The hydrazine group may enhance this effect by interacting with microbial enzymes or disrupting cellular processes .
Research Findings : A study exploring the antimicrobial efficacy of naphthalene derivatives found that certain modifications led to enhanced activity against both Gram-positive and Gram-negative bacteria. While direct studies on ((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine are lacking, its structural similarities suggest potential antimicrobial effects.
The biological mechanisms through which ((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine exerts its effects are not fully elucidated but can be inferred from related compounds:
- Reactive Oxygen Species (ROS) : Many naphthalene derivatives induce oxidative stress in cells, leading to apoptosis.
- Enzyme Inhibition : The hydrazine moiety may inhibit specific enzymes involved in cellular metabolism or signaling pathways.
Data Table: Biological Activity Summary
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
